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For Immediate Release

This document provides essential safety and logistical information for the proper disposal of

Madiol (also known as Methandriol), a substance categorized as an anabolic androgenic

steroid. Adherence to these procedures is critical to ensure the safety of laboratory personnel

and to mitigate environmental contamination. Madiol is harmful if swallowed or in contact with

skin, a suspected carcinogen, and very toxic to aquatic life with long-lasting effects.[1][2]

Immediate Safety and Handling Precautions
Before handling Madiol, it is imperative to consult the Safety Data Sheet (SDS) and be fully

aware of the potential hazards.

Personal Protective Equipment (PPE): A comprehensive suite of PPE is required when

handling Madiol. This includes:

Respiratory Protection: A dust respirator is necessary to avoid inhalation of powder.[3]

Hand Protection: Wear appropriate chemical-resistant gloves.[1]

Eye Protection: Safety glasses or chemical goggles are mandatory.[3]

Skin and Body Protection: A lab coat or other protective clothing should be worn.[1]
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Engineering Controls: All handling of Madiol powder, including weighing and solution

preparation, should be conducted within a certified chemical fume hood to prevent the

generation and spread of dust.[4]

Madiol Disposal Protocol
Madiol and any materials contaminated with it are considered hazardous waste and must be

disposed of accordingly.[3][4] Under no circumstances should Madiol be disposed of in

household garbage or allowed to enter the sewage system.[1][4]

Step-by-Step Disposal Procedure:

Waste Segregation: All Madiol-contaminated waste must be segregated from non-hazardous

laboratory waste. This includes:

Unused or expired Madiol powder.

Empty Madiol containers.

Contaminated PPE (gloves, disposable lab coats, etc.).

Spill cleanup materials.

Used weighing boats, pipette tips, and other consumables.

Waste Containment:

Place all solid Madiol waste into a designated, clearly labeled, and sealable hazardous

waste container.[4]

For liquid waste containing Madiol, use a designated, leak-proof, and clearly labeled

hazardous waste container.

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the name "Madiol (Methandriol)," and the associated hazard symbols (e.g., harmful, health

hazard, environmentally hazardous).[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_Methandriol_Powder_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://datasheets.scbt.com/sc-279309.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_Methandriol_Powder_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/34135m.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_Methandriol_Powder_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Handling_Methandriol_Powder_in_a_Laboratory_Setting.pdf
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://www.benchchem.com/product/b1230962?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/msds/34135m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230962?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the sealed hazardous waste container in a cool, dry, and well-ventilated area,

away from incompatible materials, particularly oxidizing agents.[4]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through a licensed professional waste disposal service.[5] All disposal activities must comply

with local, state, and federal regulations.[3][4][5][6]

Spill Management Protocol
In the event of a Madiol spill, immediate and appropriate action is crucial to prevent exposure

and environmental contamination.

Evacuate and Alert: Alert personnel in the immediate area and restrict access to the spill

zone.[3]

Don PPE: Before addressing the spill, ensure you are wearing the full complement of

prescribed PPE.[3]

Containment: For minor spills, use dry cleanup procedures and avoid generating dust.[3]

Gently cover the spill with absorbent materials. Dampening the material with water can help

prevent it from becoming airborne.[3]

Cleanup: Carefully sweep or vacuum the contained spill. If using a vacuum, it must be a

HEPA-filtered model suitable for hazardous dust.[3] Place all cleanup materials into the

designated hazardous waste container.

Decontamination: Thoroughly decontaminate the spill area with an appropriate cleaning

agent.

Waste Disposal: Dispose of all contaminated cleanup materials and PPE as hazardous

waste.

Madiol Properties and Hazards
For easy reference, the key chemical and hazard information for Madiol is summarized in the

tables below.
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Chemical Identification

Chemical Name 17-methyl-androst-5-ene-3β,17β-diol[1]

Synonyms Madiol, Methandriol, Methylandrostenediol[1][2]

CAS Number 521-10-8[1]

Molecular Formula C₂₀H₃₂O₂[2]

Molecular Weight 304.5 g/mol [2]

Hazard Classification

Acute Toxicity, Oral Harmful if swallowed[1][2]

Acute Toxicity, Dermal Harmful in contact with skin[1][2]

Carcinogenicity Suspected of causing cancer[2]

Aquatic Hazard
Very toxic to aquatic life with long lasting

effects[1]

Madiol Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of Madiol
and related materials.
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Madiol Disposal Workflow
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(Solid or Liquid)
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Treat as
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Click to download full resolution via product page

Caption: Madiol Disposal Workflow Diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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